Cas no 2228925-87-7 (1-(2-tert-butylphenyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(2-tert-butylphenyl)cyclopropane-1-carbaldehyde
• CAS No: 2228925-87-7
• MF: C₁₄H₁₈O
• MW: 202.292124271393
• CID: 6341435
• PubChem ID: 165654720
• Update Time: 2025-05-24

1-(2-tert-butylphenyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-tert-butylphenyl)cyclopropane-1-carbaldehyde
• EN300-1760138
• 2228925-87-7

• Inchi： 1S/C14H18O/c1-13(2,3)11-6-4-5-7-12(11)14(10-15)8-9-14/h4-7,10H,8-9H2,1-3H3
• InChI Key： NPJAWCFTCSLNGM-UHFFFAOYSA-N
• SMILES： O=CC1(C2C=CC=CC=2C(C)(C)C)CC1

Computed Properties

• Exact Mass: 202.135765193g/mol
• Monoisotopic Mass: 202.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(2-tert-butylphenyl)cyclopropane-1-carbaldehyde

Comprehensive Overview of 1-(2-tert-butylphenyl)cyclopropane-1-carbaldehyde (CAS No. 2228925-87-7)

1-(2-tert-butylphenyl)cyclopropane-1-carbaldehyde (CAS No. 2228925-87-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This aldehyde derivative, characterized by its unique cyclopropane and tert-butylphenyl moieties, serves as a versatile intermediate in the synthesis of complex molecules. Its structural features make it particularly valuable for researchers exploring novel drug candidates, agrochemicals, and advanced materials.

The compound's molecular structure combines a cyclopropane ring with a carbaldehyde functional group, attached to a 2-tert-butylphenyl substituent. This configuration imparts distinct electronic and steric properties, which are critical for its reactivity and applications. In recent years, the demand for 1-(2-tert-butylphenyl)cyclopropane-1-carbaldehyde has surged due to its role in the development of small-molecule inhibitors and ligands for pharmaceutical targets. Researchers are particularly interested in its potential to modulate protein-protein interactions, a hot topic in drug discovery.

One of the most frequently searched questions about this compound revolves around its synthetic routes and practical applications. The synthesis of 1-(2-tert-butylphenyl)cyclopropane-1-carbaldehyde typically involves multi-step organic transformations, including cyclopropanation and aldehyde functionalization. These methods are often optimized for high yield and purity, catering to the needs of industrial and academic laboratories. Additionally, the compound's stability under various conditions makes it a reliable building block for high-throughput screening and combinatorial chemistry.

In the context of green chemistry and sustainability, 1-(2-tert-butylphenyl)cyclopropane-1-carbaldehyde has been explored as a precursor for eco-friendly materials. Its incorporation into biodegradable polymers and catalysts aligns with the global shift toward sustainable industrial practices. This aspect resonates with current trends, as evidenced by the growing number of searches for green synthesis and environmentally benign chemicals.

The compound's physicochemical properties, such as solubility, melting point, and reactivity, are also of great interest to chemists. These parameters are crucial for determining its suitability in various applications, from pharmaceutical formulations to material coatings. Recent studies have highlighted its potential in photocatalysis and energy storage, further expanding its utility in cutting-edge technologies.

Another area of focus is the safety profile and handling precautions for 1-(2-tert-butylphenyl)cyclopropane-1-carbaldehyde. While it is not classified as a hazardous material, proper storage and handling are essential to maintain its integrity and prevent degradation. This aligns with the increasing emphasis on laboratory safety and risk management in chemical research.

In summary, 1-(2-tert-butylphenyl)cyclopropane-1-carbaldehyde (CAS No. 2228925-87-7) is a multifaceted compound with broad applications in science and industry. Its unique structure, combined with its versatility, makes it a valuable asset for researchers and manufacturers alike. As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in advancing drug discovery, material science, and sustainable technologies.